Sodium Ethanesulfinate
Cat. No. B1290705
Key on ui cas rn:
20035-08-9
M. Wt: 116.12 g/mol
InChI Key: UWIVVFQECQYHOB-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
Patent
US08470848B2
Procedure details
The titled compound is prepared analogously to 1-bromomethyl-2-chloro-4-methanesulfonyl-benzene by replacing 2-chloro-4-fluorobenzaldehyde (step 90a) with 4-fluoro-3-trifluoromethylbenzaldehyde and by replacing sodium methanesulfinate with sodium ethanesulfinate.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_CXSMILES
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[Br:1][CH2:2][C:3]1[CH:8]=[CH:7][C:6]([S:9]([CH3:12])(=[O:11])=[O:10])=[CH:5][C:4]=1Cl.FC1C=CC(C=O)=CC=1[C:23]([F:26])([F:25])[F:24].[CH2:27](S([O-])=O)C.[Na+]>>[Br:1][CH2:2][C:3]1[CH:8]=[CH:7][C:6]([S:9]([CH2:12][CH3:27])(=[O:11])=[O:10])=[CH:5][C:4]=1[C:23]([F:26])([F:25])[F:24] |f:2.3|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrCC1=C(C=C(C=C1)S(=O)(=O)C)Cl
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
FC1=C(C=C(C=O)C=C1)C(F)(F)F
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
C(C)S(=O)[O-].[Na+]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrCC1=C(C=C(C=C1)S(=O)(=O)CC)C(F)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
